Cas no 14859-92-8 (5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone))

5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone) structure
14859-92-8 structure
Product Name:5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone)
CAS No:14859-92-8
MF:C11H10N4O2
MW:230.22270154953
CID:236339
PubChem ID:135455281
Update Time:2025-04-19

5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone)
    • (5Z)-5-[(2-phenylhydrazinyl)methylidene]pyrimidine-2,4-dione
    • 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbaldehyde phenylhydrazone
    • 5-Phenylhydrazonomethyl-2,4-dihydroxy-pyrimidin
    • NSC521586
    • MLS003373836
    • 14859-92-8
    • CHEMBL1976582
    • NSC-521586
    • Inchi: 1S/C11H10N4O2/c16-10-8(6-12-11(17)14-10)7-13-15-9-4-2-1-3-5-9/h1-7,15H,(H2,12,14,16,17)/b13-7-
    • InChI Key: KUCAEENKTLDCGM-QPEQYQDCSA-N
    • SMILES: O=C1C(/C=N\NC2C=CC=CC=2)=CNC(N1)=O

Computed Properties

  • Exact Mass: 230.0805
  • Monoisotopic Mass: 230.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.38
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.67
  • PSA: 82.59
  • LogP: 0.58220

5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2,4-dioxo-, 5-(2-phenylhydrazone) Related Literature

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